Cas no 922082-88-0 (2-(4-chlorophenoxy)-N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methylpropanamide)

2-(4-chlorophenoxy)-N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methylpropanamide structure
922082-88-0 structure
Product Name:2-(4-chlorophenoxy)-N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methylpropanamide
CAS No:922082-88-0
MF:C24H23ClFN5O3
MW:483.922527551651
CID:5957426
PubChem ID:42391333
Update Time:2023-11-23

2-(4-chlorophenoxy)-N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenoxy)-N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methylpropanamide
    • 2-(4-chlorophenoxy)-N-[2-[5-[(2-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-methylpropanamide
    • F2323-0658
    • AKOS024639561
    • 2-(4-chlorophenoxy)-N-(2-{5-[(2-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-methylpropanamide
    • 922082-88-0
    • 2-(4-chlorophenoxy)-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-methylpropanamide
    • Inchi: 1S/C24H23ClFN5O3/c1-24(2,34-18-9-7-17(25)8-10-18)23(33)27-11-12-31-21-19(13-29-31)22(32)30(15-28-21)14-16-5-3-4-6-20(16)26/h3-10,13,15H,11-12,14H2,1-2H3,(H,27,33)
    • InChI Key: FWFABPZHHURZAG-UHFFFAOYSA-N
    • SMILES: C(NCCN1C2=C(C=N1)C(=O)N(CC1=CC=CC=C1F)C=N2)(=O)C(OC1=CC=C(Cl)C=C1)(C)C

Computed Properties

  • Exact Mass: 483.1473455g/mol
  • Monoisotopic Mass: 483.1473455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 761
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 88.8Ų

2-(4-chlorophenoxy)-N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methylpropanamide Pricemore >>

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2-(4-chlorophenoxy)-N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methylpropanamide Related Literature

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